Cas no 175029-92-2 (1,2-Didocosahexaenoyl-3-oleoyl Glycerol)

• Product Name: 1,2-Didocosahexaenoyl-3-oleoyl Glycerol
• CAS No: 175029-92-2
• MF: C₆₅H₁₀₂O₅
• MW: 963.502400875092
• CID: 1061431
• Update Time: 2025-07-14

1,2-Didocosahexaenoyl-3-oleoyl Glycerol Chemical and Physical Properties

Names and Identifiers

• 1,2-Didocosahexaenoyl-3-oleoyl Glycerol

• Inchi： 1S/C65H102O5/c1-4-7-10-13-16-19-22-25-28-31-33-35-37-40-43-46-49-52-55-58-64(66)69-62-63(61-68-60-57-54-51-48-45-42-39-30-27-24-21-18-15-12-9-6-3)70-65(67)59-56-53-50-47-44-41-38-36-34-32-29-26-23-20-17-14-11-8-5-2/h7-8,10-11,16-17,19-20,25-30,33-36,40-41,43-44,49-50,52-53,63H,4-6,9,12-15,18,21-24,31-32,37-39,42,45-48,51,54-62H2,1-3H3/b10-7-,11-8-,19-16-,20-17-,28-25-,29-26-,30-27-,35-33-,36-34-,43-40-,44-41-,52-49-,53-50-
• InChI Key： QFOADBFIUMJTSM-ZAIXUJORSA-N
• SMILES： O(CC(COC(CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC)=O)OC(CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC)=O)CCCCCCCC/C=C\CCCCCCCC

Additional information on 1,2-Didocosahexaenoyl-3-oleoyl Glycerol

1,2-Didocosahexaenoyl-3-oleoyl Glycerol (CAS No. 175029-92-2): An Overview of Its Structure, Properties, and Applications in Biomedical Research

1,2-Didocosahexaenoyl-3-oleoyl Glycerol (CAS No. 175029-92-2) is a specialized glycerol triester with unique structural and functional properties that make it a valuable compound in various biomedical and pharmaceutical applications. This compound is composed of two docosahexaenoic acid (DHA) chains at the 1 and 2 positions of the glycerol backbone, and one oleic acid chain at the 3 position. The combination of these fatty acids imparts distinct characteristics to the molecule, making it an interesting subject of study in lipid biochemistry and drug development.

The molecular formula of 1,2-Didocosahexaenoyl-3-oleoyl Glycerol is C40H74O5, with a molecular weight of approximately 646.0 g/mol. The presence of DHA, an omega-3 fatty acid known for its numerous health benefits, and oleic acid, a monounsaturated fatty acid, contributes to the compound's potential therapeutic applications. DHA is particularly important in brain and retinal development, while oleic acid has been associated with cardiovascular health benefits.

In recent years, there has been increasing interest in the role of specialized glycerol triesters like 1,2-Didocosahexaenoyl-3-oleoyl Glycerol in various biological processes. Studies have shown that these compounds can modulate cellular signaling pathways and influence gene expression. For instance, research published in the Journal of Lipid Research has demonstrated that DHA-enriched glycerol triesters can enhance neuroprotection by reducing oxidative stress and inflammation in neuronal cells.

The structural uniqueness of 1,2-Didocosahexaenoyl-3-oleoyl Glycerol also makes it a promising candidate for drug delivery systems. The combination of long-chain polyunsaturated fatty acids (LCPUFAs) and monounsaturated fatty acids can improve the solubility and bioavailability of hydrophobic drugs. This property is particularly useful in developing formulations for oral or topical administration. A study in the International Journal of Pharmaceutics highlighted the potential of DHA-enriched glycerol triesters as carriers for poorly soluble drugs, demonstrating enhanced drug release and improved therapeutic outcomes.

Beyond its potential as a drug delivery vehicle, 1,2-Didocosahexaenoyl-3-oleoyl Glycerol has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research published in the Inflammation Research journal has shown that DHA-enriched glycerol triesters can reduce pro-inflammatory cytokine production and inhibit nuclear factor-kappa B (NF-κB) activation, thereby attenuating inflammatory responses.

The cardiovascular benefits of 1,2-Didocosahexaenoyl-3-oleoyl Glycerol have also been explored. Studies have indicated that this compound can improve lipid profiles by reducing triglyceride levels and increasing high-density lipoprotein (HDL) cholesterol levels. These effects are attributed to the presence of DHA and oleic acid, both of which have been shown to have beneficial effects on cardiovascular health. A clinical trial reported in the American Journal of Clinical Nutrition found that supplementation with DHA-enriched glycerol triesters led to significant improvements in lipid parameters and reduced markers of oxidative stress.

In addition to its therapeutic applications, 1,2-Didocosahexaenoyl-3-oleoyl Glycerol has potential uses in cosmetic formulations. The emollient properties of this compound make it suitable for skin care products designed to moisturize and protect the skin barrier. Oleic acid is known for its ability to penetrate the skin's outer layers and improve hydration, while DHA can provide antioxidant protection against environmental stressors.

The safety profile of 1,2-Didocosahexaenoyl-3-oleoyl Glycerol has been extensively evaluated in preclinical studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new therapeutic agent, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 1,2-Didocosahexaenoyl-3-oleoyl Glycerol (CAS No. 175029-92-2) is a multifaceted compound with a wide range of potential applications in biomedical research and pharmaceutical development. Its unique structure combines the beneficial properties of DHA and oleic acid, making it a promising candidate for neuroprotection, anti-inflammatory treatments, cardiovascular health improvement, drug delivery systems, and cosmetic formulations. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.